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Compound of Interest

Compound Name: 4-Heptyloxyphenol

Cat. No.: B1665386 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical document provides a detailed overview of the synonyms, alternative names, and

chemical identifiers for 4-Heptyloxyphenol. The information is curated to support research,

development, and communication within the scientific community by ensuring clarity and

precision in substance identification.

Chemical Identity and Structure
4-Heptyloxyphenol is an organic compound classified as an aromatic ether.[1][2] It is

characterized by a phenol group where the hydrogen of the hydroxyl group is substituted by a

heptyl chain at the para (4) position.[3] This structure imparts both hydrophobic (due to the long

alkyl chain) and polar (due to the hydroxyl group) characteristics to the molecule.[3]

Nomenclature and Synonyms
The consistent and accurate naming of chemical compounds is critical for unambiguous

scientific communication. 4-Heptyloxyphenol is known by a variety of systematic, common,

and commercial names. Below is a comprehensive list of these identifiers.
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Identifier Type Value Source(s)

IUPAC Name 4-(heptyloxy)phenol [1][4]

CAS Registry Number 13037-86-0
[1][2][3][4][5][6][7][8][9][10][11]

[12]

Molecular Formula C13H20O2 [1][2][3][4][5][6][7][8][9][11][12]

Molecular Weight 208.30 g/mol [1][2][4][5][8][11]

A comprehensive list of synonyms and alternative names is provided in the table below for

easy reference.

Synonym/Alternative Name Source(s)

4-(Heptyloxy)phenol [1][3][7][8][9][13][14][15]

p-(Heptyloxy)phenol [1][3][7][8][9][10][12][14][15]

4-heptoxyphenol [1][2][6][9][12]

p-Heptoxyphenol [3][7]

Phenol, 4-(heptyloxy)- [1][3][6][7][9][10][12]

Phenol, p-(heptyloxy)- [3][6][7][10]

p-n-Heptyloxyphenol [1][6][9][10][11][12][13]

Hydroquinone Monoheptyl Ether [1][5]

Hydroquinone mono-n-heptyl ether [6][9]

4-(Heptyloxy)benzolol [1][3][9]

AC 45594 [2][3][12]

4-n-Heptyloxyphenol [1]

J27.312K [1][10]
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For computational and database purposes, a variety of chemical descriptors are used.

Descriptor Type Value Source(s)

SMILES
CCCCCCCOC1=CC=C(C=C1)

O
[1][3][4][12][13]

InChI

InChI=1S/C13H20O2/c1-2-3-4-

5-6-11-15-13-9-7-12(14)8-10-

13/h7-10,14H,2-6,11H2,1H3

[1][3][7][9][12]

InChIKey
HZBABTUFXQLADL-

UHFFFAOYSA-N
[1][3][4][7][12]

ChEBI ID CHEBI:34406 [1]

PubChem CID 25641 [1]

EC Number 627-297-5 [1][9]

RTECS Number SL4860000 [6][8]

Beilstein Registry Number 1871129 [1][8]

Experimental Data and Applications
While this document focuses on nomenclature, it is noteworthy that 4-Heptyloxyphenol is
utilized in various research and industrial applications. It has been investigated for its

antibacterial activity against pathogens such as P. gingivalis, S. artemidis, and Str. sobrinus.

[14] Furthermore, it is described as a selective inverse agonist at the orphan nuclear receptor

steroidogenic factor-1 (SF-1).[2] The compound is also used as an intermediate in organic

synthesis and in the formulation of certain materials.[3]

The physical properties of 4-Heptyloxyphenol are reported as a white to light beige crystalline

powder or an off-white powder.[2][6] The melting point is cited to be in the range of 60-63 °C or

64-65 °C.[6][8]

Logical Relationships in Chemical Identification
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The accurate identification of a chemical substance relies on a hierarchical and interconnected

set of identifiers. The relationship between these identifiers can be visualized as a workflow,

ensuring that a researcher can cross-reference and verify the identity of 4-Heptyloxyphenol
from various starting points.

Chemical Name & Structure

Registry & Database Identifiers

Computational Descriptors

4-Heptyloxyphenol

C13H20O2CAS: 13037-86-0

SMILESPubChem CID: 25641

ChEBI: 34406 InChI

InChIKey

Click to download full resolution via product page

Caption: Logical workflow for the identification of 4-Heptyloxyphenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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